Cas no 123886-63-5 (2H-1-Benzopyran,7-methoxy-2,2-dimethyl-3-phenyl-4-[4-(2-propen-1-yloxy)phenyl]-)

• Product Name: 2H-1-Benzopyran,7-methoxy-2,2-dimethyl-3-phenyl-4-[4-(2-propen-1-yloxy)phenyl]-
• CAS No: 123886-63-5
• MF: C₂₇H₂₆O₃
• MW: 398.493547916412
• CID: 195310
• PubChem ID: 3079008
• Update Time: 2025-04-19

2H-1-Benzopyran,7-methoxy-2,2-dimethyl-3-phenyl-4-[4-(2-propen-1-yloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran,7-methoxy-2,2-dimethyl-3-phenyl-4-[4-(2-propen-1-yloxy)phenyl]-
• 7-methoxy-2,2-dimethyl-3-phenyl-4-(4-prop-2-enoxyphenyl)chromene
• 2H-1-Benzopyran, 7-methoxy-2,2-dimethyl-3-phenyl-4-(4-(2-propenyloxy)phenyl)-
• 123886-63-5
• 7-Methoxy-2,2-dimethyl-3-phenyl-4-(4-(2-propenyloxy)phenyl)-2H-1-benzopyran
• DTXSID10154129

• Inchi： 1S/C27H26O3/c1-5-17-29-21-13-11-19(12-14-21)25-23-16-15-22(28-4)18-24(23)30-27(2,3)26(25)20-9-7-6-8-10-20/h5-16,18H,1,17H2,2-4H3
• InChI Key： DMQBARJBKYJCSC-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C2C=CC(=CC=2)OCC=C)=C(C2C=CC=CC=2)C1(C)C)OC

Computed Properties

• Exact Mass: 398.18828
• Monoisotopic Mass: 398.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 521.9°Cat760mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.583
• PSA: 27.69